Cas no 2763780-39-6 (4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride)

• Product Name: 4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride
• CAS No: 2763780-39-6
• MF: C₁₀H₂₂ClNO
• MW: 207.740782260895
• CID: 5559816
• PubChem ID: 165990689
• Update Time: 2025-06-08

4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763780-39-6
• 4,4-dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride
• EN300-37376119
• Z6047339943
• 4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride

• Inchi： 1S/C10H21NO.ClH/c1-9(2)4-6-10(12,7-5-9)8-11-3;/h11-12H,4-8H2,1-3H3;1H
• InChI Key： QZILHGGWSXHRCY-UHFFFAOYSA-N
• SMILES： Cl.OC1(CNC)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 207.1389920g/mol
• Monoisotopic Mass: 207.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride

4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride (CAS No. 2763780-39-6): A Comprehensive Overview

4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride, identified by its CAS number 2763780-39-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex cyclohexane backbone and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further exploration in various biomedical applications.

The structural motif of 4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride consists of a cyclohexane ring substituted with two methyl groups at the 4-position and a primary amine group at the 1-position, further modified by a methylamino side chain. This unique arrangement imparts distinct physicochemical properties that make it suitable for various pharmacological interactions. The presence of both basic and hydrophilic functional groups enhances its interaction with biological targets, potentially making it a versatile scaffold for drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate central nervous system (CNS) activity. The structural features of 4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride suggest that it may possess properties relevant to neuropharmacology. Preliminary studies have indicated that this compound may interact with serotonin and dopamine receptors, which are key targets in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. The cyclohexane ring provides a stable scaffold that can be further modified to enhance binding affinity and selectivity.

The hydrochloride salt form of this compound improves its pharmacokinetic profile by increasing solubility in aqueous solutions. This is particularly important for oral and intravenous administration, where solubility directly impacts bioavailability and therapeutic efficacy. The enhanced solubility also facilitates formulation development, allowing for more flexible dosing regimens and improved patient compliance.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding interactions of 4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride with biological targets. These studies have provided valuable insights into its potential mechanisms of action. For instance, molecular docking simulations have shown that this compound can bind to the active sites of serotonin reuptake transporters (SERTs) with high affinity. This suggests that it may function as a selective serotonin reuptake inhibitor (SSRI), similar to existing therapeutic agents used in the treatment of mood disorders.

In addition to its potential applications in CNS disorders, 4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings are particularly relevant given the role of inflammation in various chronic diseases, including rheumatoid arthritis and neurodegenerative conditions.

The synthesis of 4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclohexane ring via cyclization reactions, followed by functional group transformations to introduce the methylamino side chain and the hydrochloride salt. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct larger-scale studies and clinical trials.

The pharmacological evaluation of 4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride is ongoing, with several preclinical studies being conducted to assess its safety and efficacy. These studies aim to provide a comprehensive understanding of its pharmacokinetic profile, mechanism of action, and potential therapeutic applications. The results from these studies will be crucial in determining whether this compound progresses to clinical trials and ultimately reaches the market as a new therapeutic agent.

The development of novel pharmaceutical compounds is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride exemplifies how structural modifications can lead to compounds with unique pharmacological properties. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery and development of new drugs that address unmet medical needs.

In conclusion, 4,4-Dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride (CAS No. 2763780-39-6) is a promising compound with potential applications in neuropharmacology and anti-inflammatory therapy. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery of new treatments for various diseases.